(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C18H16O5S/c1-3-12-4-6-13(7-5-12)10-17-18(19)15-9-8-14(11-16(15)22-17)23-24(2,20)21/h4-11H,3H2,1-2H3/b17-10-
• InChI Key: CRZICIRGTKAROR-YVLHZVERSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C18H16O5S
• Molecular Weight: 344.4 g/mol

Description

(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate is a chemical compound that belongs to the class of benzofuran derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.

Scientific Research Applications

Oxidation Processes and Intermediate Synthesis

The oxidation of o-Nitrotoluene by Cerium(IV) methanesulfonate, showcasing the reactivity of methanesulfonate groups in oxidative conditions, could inform the synthesis pathways involving (Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate as an intermediate or reactant in similar oxidative environments (Lozar & Savall, 1995).

Catalysis and Reaction Mechanisms

Research into novel base-catalyzed rearrangement of sultone oximes to 1,2-benzisoxazole-3-methane sulfonate derivatives emphasizes the role of methanesulfonate as a key functional group in catalytic processes, potentially relevant for reactions involving this compound (Arava et al., 2007).

Metal-Organic Frameworks and Gas Adsorption

The development of polar sulfone-functionalized oxygen-rich metal-organic frameworks for highly selective CO2 capture and sensitive detection of acetylacetone at ppb level illustrates the utility of sulfone groups in enhancing the functionality of porous materials. This research could guide the application of this compound in the synthesis or modification of advanced materials with specific gas adsorption properties (Chakraborty et al., 2020).

Synthetic Chemistry and New Material Development

The synthesis of 1-(2,3-dihydrobenzofuran-3-yl)-methanesulfonohydrazides through the insertion of sulfur dioxide showcases innovative approaches to constructing complex molecules. This method's radical process involving intramolecular cyclization and sulfur dioxide insertion might offer insights into synthesizing related compounds like this compound for various applications (An, Zheng, & Wu, 2014).